Cas no 1956332-55-0 (Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate)

Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate is a heterocyclic compound featuring a pyrazolopyrimidine core, which is of significant interest in medicinal chemistry and pharmaceutical research. The tert-butyl ester group enhances solubility and stability, facilitating handling and storage. Its structural framework serves as a versatile intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and other therapeutic agents. The 1,3-dimethyl substitution pattern contributes to improved metabolic stability and selectivity in target interactions. This compound is commonly utilized in exploratory drug development due to its modular reactivity, enabling further functionalization at multiple sites. High purity and well-defined synthetic pathways ensure reproducibility in research applications.

Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate structure

1956332-55-0 structure

Product Name:Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate

CAS No:1956332-55-0

MF:C₁₂H₁₆N₄O₂

MW:248.281042098999

CID:5059688

Update Time:2025-06-07

Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 1,3-DIMETHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-CARBOXYLATE
- Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate
- Inchi： 1S/C12H16N4O2/c1-7-8-9(11(17)18-12(2,3)4)13-6-14-10(8)16(5)15-7/h6H,1-5H3
- InChI Key： GMNGHSRULREFKL-UHFFFAOYSA-N
- SMILES： O(C(C1=C2C(C)=NN(C)C2=NC=N1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 1.8
Topological Polar Surface Area: 69.9

Tert-butyl 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM270600-1g	tert-Butyl 1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylate	1956332-55-0	97%	1g	$965	2021-08-18
Chemenu	CM270600-1g	tert-Butyl 1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylate	1956332-55-0	97%	1g	$***	2023-03-30